Cas no 1021055-36-6 (1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021055-36-6
• MF: C₁₆H₁₇FN₆O₂S
• MW: 376.408584356308
• CID: 6349773
• PubChem ID: 42111544
• Update Time: 2025-11-06

1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• 6-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• F5123-0942
• 1021055-36-6
• AKOS024499299
• 6-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H17FN6O2S/c1-12-18-19-15-6-7-16(20-23(12)15)21-8-10-22(11-9-21)26(24,25)14-4-2-13(17)3-5-14/h2-7H,8-11H2,1H3
• InChI Key： BWGQEXRJYSCHKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(C2C=CC3=NN=C(C)N3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 376.11177314g/mol
• Monoisotopic Mass: 376.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Comprehensive Overview of 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021055-36-6)

The compound 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021055-36-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a fluorobenzenesulfonyl group and a triazolopyridazine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel heterocyclic compounds like 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has surged, driven by the need for more effective and targeted therapies. This compound's piperazine moiety is a common feature in many FDA-approved drugs, enhancing its relevance in medicinal chemistry. Its CAS No. 1021055-36-6 is frequently searched in academic and industrial databases, reflecting its growing importance in the scientific community.

One of the most intriguing aspects of this compound is its potential application in central nervous system (CNS) disorders. The triazolopyridazine scaffold is known for its ability to interact with neurotransmitter receptors, making it a valuable tool for studying conditions like anxiety and depression. Additionally, the fluorobenzenesulfonyl group may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability.

The synthesis of 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers often optimize these steps to achieve higher yields and purity, which are critical for preclinical studies. The compound's CAS No. 1021055-36-6 is a key identifier in patent literature, highlighting its commercial potential.

From an SEO perspective, terms like "triazolopyridazine derivatives", "piperazine-based drugs", and "fluorobenzenesulfonyl compounds" are frequently associated with this molecule. These keywords align with current trends in drug discovery, where small-molecule inhibitors and targeted therapies dominate the landscape. By focusing on these aspects, this article aims to address common queries from researchers and industry professionals.

Another area of interest is the compound's potential role in cancer research. The triazolopyridazine core has shown activity against various kinase enzymes, which are often implicated in tumor growth. Coupled with the fluorobenzenesulfonyl group's ability to enhance cell permeability, this molecule could pave the way for new anticancer agents. Its CAS No. 1021055-36-6 is often cited in oncology-related publications, underscoring its relevance.

In conclusion, 1-(4-fluorobenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021055-36-6) represents a fascinating intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.